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Cat. No.: B15599533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification

of 8,9-epoxyeicosatrienoic acid (8,9-EET), a critical lipid signaling molecule involved in

cardiovascular and inflammatory responses. While a formal inter-laboratory proficiency testing

program for 8,9-EET is not publicly available, this document synthesizes data from various

published studies to offer a comparison of common analytical approaches and their

performance.

Biosynthesis and Signaling Pathways of 8,9-EET
8,9-EET is an epoxy fatty acid derived from arachidonic acid through the action of cytochrome

P450 (CYP) epoxygenases, primarily isoforms from the CYP2C and CYP2J families.[1] Once

formed, 8,9-EET can be metabolized by soluble epoxide hydrolase (sEH) to the less active 8,9-

dihydroxyeicosatrienoic acid (8,9-DHET) or by cyclooxygenase (COX) enzymes to hydroxy-

EETs (EHETs).[2][3] 8,9-EET exerts its biological effects through various signaling pathways,

including the activation of transient receptor potential vanilloid 4 (TRPV4) channels and the

modulation of nuclear factor-kappa B (NF-κB) signaling.[4][5][6][7][8]
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General Analytical Workflow for 8,9-EET Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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